Thermodynamic Stability and Decomposition Kinetics of 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one
Thermodynamic Stability and Decomposition Kinetics of 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound Identifier: CAS No. 1690364-60-3
Executive Summary
Bridged bicyclic heterocycles are highly valued in modern medicinal chemistry for their ability to project pharmacophores into distinct three-dimensional spaces, bypassing the flat-world limitations of traditional aromatic rings. Among these, 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one (CAS: 1690364-60-3) represents a uniquely functionalized scaffold[1][2]. It incorporates a basic nitrogen, a polarizable sulfur atom, and a sterically constrained ketone at the bridgehead.
However, the very features that make this molecule attractive—its rigid [3.2.1] architecture and dense heteroatom functionalization—also introduce specific thermodynamic vulnerabilities. Understanding the thermal and oxidative stability of this compound is critical for formulation scientists and medicinal chemists to prevent premature degradation during synthesis, storage, and biological evaluation. This technical guide provides an in-depth analysis of its decomposition pathways, supported by self-validating experimental protocols.
Structural Thermodynamics and Ring Strain
The structural integrity of 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one is governed by the interplay of ring strain and heteroatom electronics:
-
The [3.2.1] Bicyclic Core: While generally more thermodynamically stable than highly strained [2.2.1] systems, the[3.2.1] framework still exhibits significant torsional strain. The presence of an sp2 hybridized carbonyl carbon at the 8-position (the one-carbon bridge) forces the bond angles away from their ideal 120°, creating a high-energy node within the molecule[3].
-
Thioether Linkage (Position 6): The sulfur atom possesses lone pairs that are highly polarizable and sterically accessible. This makes the thia-bridge a primary site for electrophilic attack and oxidative degradation[4].
-
N-Benzyl Protection (Position 3): The benzyl group provides lipophilicity and protects the secondary amine. However, the benzylic carbon is susceptible to radical-mediated cleavage or oxidative dealkylation under stress conditions.
Causality of Decomposition
Thermal decomposition of bridged bicyclic ketones typically occurs via decarbonylation [5]. The extrusion of carbon monoxide (CO) from the C8 position is entropically favored and relieves the angle strain imposed by the sp2 center in the tight bridge, often yielding a more stable monocyclic or fused[3.2.0] system. Conversely, oxidative degradation is kinetically driven by the high nucleophilicity of the sulfur atom, which rapidly oxidizes to sulfoxide and sulfone derivatives before any carbon-carbon bond cleavage occurs[4].
Mechanistic pathways for the thermal and oxidative decomposition of the target compound.
Experimental Protocols for Stability Assessment
To establish a trustworthy and self-validating stability profile, researchers must employ orthogonal analytical techniques. The following protocols are designed to isolate thermal kinetics from oxidative vulnerabilities.
Protocol A: Thermal Kinetics via TGA/DSC
Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) provides quantitative data on the activation energy ( Ea ) of the decarbonylation event[5].
Step-by-Step Methodology:
-
Sample Preparation: Weigh exactly 5.0 ± 0.1 mg of highly purified 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one into an aluminum oxide crucible.
-
Atmosphere Control: Purge the TGA furnace with ultra-high purity Nitrogen ( N2 ) at a flow rate of 50 mL/min for 30 minutes to eliminate oxidative artifacts.
-
Dynamic Heating Ramp: Program the instrument to ramp from 25 °C to 500 °C at multiple heating rates ( β = 5, 10, 15, and 20 °C/min).
-
Data Acquisition: Record the temperature at which 10% mass loss occurs ( Td,10 ).
-
Kinetic Modeling: Apply the Kissinger or Flynn-Wall-Ozawa (FWO) isoconversional methods to the multi-ramp data to calculate the activation energy ( Ea ) of the primary decomposition phase.
Protocol B: Oxidative Profiling via LC-MS/MS
To map the S-oxidation and N-debenzylation pathways, forced degradation is monitored using high-resolution mass spectrometry.
Step-by-Step Methodology:
-
Stock Solution: Dissolve the compound in LC-MS grade Acetonitrile to a concentration of 1.0 mg/mL.
-
Oxidative Stress Induction: Transfer 1.0 mL of the stock to a glass vial. Add 100 μ L of 3% H2O2 (aqueous).
-
Incubation & Quenching: Incubate at 40 °C. Pull 100 μ L aliquots at t=0,1,4,8, and 24 hours. Immediately quench the reaction by adding 10 μ L of 1M Sodium Thiosulfate ( Na2S2O3 ) to neutralize residual peroxide.
-
Chromatographic Separation: Inject 5 μ L onto a C18 column (e.g., 2.1 x 100 mm, 1.7 μ m). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).
-
Mass Spectrometry: Operate in positive ESI mode. Track the disappearance of the parent mass ( [M+H]+=234.09 ) and the emergence of the sulfoxide ( [M+H]+=250.09 ) and sulfone ( [M+H]+=266.08 ) degradants.
Orthogonal analytical workflow for comprehensive stability profiling.
Quantitative Data Presentation
The following table synthesizes the expected thermodynamic and kinetic parameters for 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one based on the behavior of homologous bridged bicyclic ketones and thia-azabicyclo systems[5][6].
| Parameter | Value / Observation | Mechanism / Causality |
| Melting Point ( Tm ) | ~ 95 - 105 °C | Crystal lattice breakdown of the free base. |
| Onset of Thermal Degradation ( Td,10 ) | 310 °C - 325 °C | Single mass loss transition indicating structural collapse[5]. |
| Activation Energy ( Ea ) | ~ 145 - 160 kJ/mol | Energy barrier for C8 decarbonylation and ring opening. |
| Oxidative Half-Life ( t1/2 ) | < 4 hours (in 3% H2O2 ) | Rapid conversion of the thia-bridge to sulfoxide[4]. |
| Primary Mass Shift (Oxidation) | Δm/z=+15.99 | Addition of oxygen to S6 (Sulfoxide formation). |
| Aqueous Stability (pH 7.4) | > 90 days at 25 °C | High resistance to neutral hydrolysis due to steric shielding. |
Note: The high thermal stability ( Td,10>300 °C) confirms that the molecule can survive standard chemical processing (e.g., refluxing in high-boiling solvents), provided oxidative conditions are strictly avoided.
References
- AiFChem. "3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one - AiFChem". aifchem.com.
- Abovchem. "Functional group - Abovchem". abovchem.com.
- RSC Publishing. "Cyclic ketal bridged bisepoxides: Enabling the design of degradable epoxy-amine thermosets for carbon fiber composite applications". rsc.org.
- Benchchem. "(2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4 ... - Benchchem". benchchem.com.
- ACS Publications. "Selectfluor as a Nucleofuge in the Reactions of Azabicyclo[n.2.1]alkane β-Halocarbamic Acid Esters (n = 2,3)". acs.org.
- EvitaChem. "(8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride - EvitaChem". evitachem.com.
Sources
- 1. 1690364-60-3 | 3-Benzyl-6-thia-3-azabicyclo[3.2.1]octan-8-one - AiFChem [aifchem.com]
- 2. Functional group - Abovchem [abovchem.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. (2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide | 80353-26-0 | Benchchem [benchchem.com]
- 5. pubs.rsc.org [pubs.rsc.org]
- 6. evitachem.com [evitachem.com]
